2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane

• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• SMILES: CN1CCC2(CC1)OCC(O2)CCl
• InChI: InChI=1S/C9H16ClNO2/c1-11-4-2-9(3-5-11)12-7-8(6-10)13-9/h8H,2-7H2,1H3
• InChIKey: KBKUKDMIONJSGI-UHFFFAOYSA-N

2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane – Procurement-Ready Spirocyclic Building Block

2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS 1546065-92-2) is a spirocyclic heterocycle belonging to the 1,4-dioxa-8-azaspiro[4.5]decane class, combining a cyclic ketal (1,4-dioxane ring) with an N-methylpiperidine moiety via a shared spiro-quaternary carbon [1]. With molecular formula C₉H₁₆ClNO₂ and molecular weight 205.68 g/mol, it features a reactive chloromethyl (–CH₂Cl) substituent at the 2-position of the dioxolane ring, making it a strategic electrophilic intermediate for nucleophilic displacement reactions [2]. The tertiary N-methylamine imparts distinct solubility, basicity, and permeability properties compared to both its N-unsubstituted and all-carbon spiro analogs. Commercially available at 95% purity, this compound is positioned as a versatile synthetic building block for medicinal chemistry, agrochemical development, and targeted covalent inhibitor design .

1 Synthetic building block with a reactive chloromethyl handle for nucleophilic displacement reactions.

2 N-Methylpiperidine core provides a non-nucleophilic tertiary amine, enabling chemoselective derivatization at the electrophilic site.

3 95% purity suitable for medicinal chemistry, agrochemical research, and fragment-based library synthesis.

• [1] PubChem Compound Summary. CID 82778126 – 2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82778126 View Source
• [2] Deshpande, M. V., et al. Substituted 1,4-dioxa-8-azaspiro[4,5]decanes useful as fungicides and a process for the preparation thereof. PCT Patent WO2010109299A1 / US20120225877A1, filed March 23, 2010, published September 30, 2010. View Source

Why Substitution with In-Class Analogs Fails

Despite sharing the 1,4-dioxa-8-azaspiro[4.5]decane core, substitution at the 8-position (N-methyl vs. N–H vs. N-benzyl) and the presence/position of the chloromethyl group generate substantial differences in lipophilicity, hydrogen-bonding capacity, and reactivity that preclude interchangeable use. The N-methyl tertiary amine in the target compound eliminates a hydrogen-bond donor present in the N–H analog (HBD = 0 vs. 1), while simultaneously increasing logP by 0.5 units—a shift that meaningfully affects membrane permeability and CNS penetration potential [1]. Compared with the all-carbon 1,4-dioxaspiro analog (CAS 22216-76-8), the 8-aza nitrogen increases topological polar surface area by 3.2 Ų and substantially reduces logP (0.9 vs. 2.3), altering solubility, formulation behavior, and off-target binding profiles [2]. The chloromethyl group at position 2 (versus position 3 in the regioisomer) dictates the geometry of downstream derivatization products and the steric accessibility of the electrophilic center . These are not cosmetic variations—they are quantifiable differences that directly govern synthetic utility, pharmacokinetic behavior, and biological screening outcomes.

N–H Analog

Lipophilicity & H-Bonding Profile May Shift

The N–H analog introduces a hydrogen-bond donor and lowers logP, which may alter membrane permeability context and CNS penetration potential compared to the target compound.

All-Carbon Analog

Lipophilicity & Solubility Profile Differs Significantly

The all-carbon analog exhibits a logP increase of 1.4 units, which may reduce aqueous solubility and shift the compound outside typical drug-like property space.

Parent Scaffold

Electrophilic Handle Absent

The unsubstituted scaffold lacks the chloromethyl group, rendering it incapable of serving as an alkylating building block for library diversification without pre-activation.

• [1] PubChem Compound Summary. CID 82778126 (target) vs. CID 82778141 (N–H analog, CAS 1548470-65-0). Computed Properties: XLogP3, Hydrogen Bond Donor Count, TPSA. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary. CID 239447 – 2-(Chloromethyl)-8-methyl-1,4-dioxaspiro[4.5]decane, CAS 22216-76-8. Computed Properties: XLogP3, TPSA. National Center for Biotechnology Information. View Source

Quantitative Differential Evidence

Increased Lipophilicity Over the N–H Analog

N-Methylation of the piperidine nitrogen in 2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane elevates the computed XLogP3 from 0.4 (N–H analog, CAS 1548470-65-0) to 0.9—a 0.5 log-unit increase corresponding to an approximately 3.2-fold higher predicted octanol–water partition coefficient [1]. This modification also eliminates the sole hydrogen-bond donor present in the N–H analog (HBD count: 0 vs. 1), a change associated with improved passive membrane permeation and reduced P-glycoprotein recognition [1]. The N-methyl group simultaneously increases molecular weight from 191.65 to 205.68 g/mol, a modest penalty well within Lipinski compliance [1].

Lipophilicity Over N–H Analog

Head-to-head

ΔXLogP3 = +0.5; ΔHBD = –1

Absence of H-bond donor and higher logP supports passive membrane permeation context.

Data to verify: computed properties, not experimental.

Evidence Dimension	Lipophilicity (XLogP3) and Hydrogen-Bond Donor Count
Target Compound Data	XLogP3 = 0.9; HBD = 0; MW = 205.68 g/mol
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxa-8-azaspiro[4.5]decane (N–H analog, CAS 1548470-65-0): XLogP3 = 0.4; HBD = 1; MW = 191.65 g/mol
Quantified Difference	ΔXLogP3 = +0.5 (approx. 3.2× higher partition); ΔHBD = –1; ΔMW = +14.03 g/mol
Conditions	Computed properties from PubChem: XLogP3 algorithm v3.0; Cactvs HBD count; all values from authoritative public database

Why This Matters

For procurement decisions in CNS-targeted or cell-permeable probe programs, the absence of an H-bond donor and higher logP favor passive membrane penetration, making the N-methyl compound the preferred scaffold when intracellular target engagement is required.

• [1] PubChem Compound Summary. CID 82778126 (2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane) vs. CID 82778141 (2-(Chloromethyl)-1,4-dioxa-8-azaspiro[4.5]decane). Computed Properties: XLogP3, Hydrogen Bond Donor Count, Molecular Weight. National Center for Biotechnology Information. View Source

Drug-Like Lipophilicity Versus the All-Carbon Spiro Analog

Replacement of the piperidine nitrogen in 2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane with a cyclohexane carbon produces the all-carbon analog 2-(Chloromethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (CAS 22216-76-8, NSC 44535). This single-atom substitution drives a dramatic 1.4 log-unit increase in XLogP3 (from 0.9 to 2.3), pushing the all-carbon analog toward the upper boundary of drug-like lipophilicity and reducing predicted aqueous solubility [1]. The aza-spiro compound concurrently gains an additional hydrogen-bond acceptor (HBA = 3 vs. 2) and a larger topological polar surface area (TPSA = 21.7 vs. 18.5 Ų), enhancing aqueous solubility while retaining sufficient permeability [1]. Both compounds share identical heavy-atom count (13) and rotatable bond count (1), isolating the physicochemical differences to the O → N heteroatom substitution [1].

Drug-Likeness vs. All-Carbon Analog

Head-to-head

ΔXLogP3 = –1.4; ΔTPSA = +3.2 Ų

Lower logP and higher TPSA may support alignment with oral drug-like property space.

Data to verify: computed properties from public database.

Evidence Dimension	Lipophilicity, hydrogen-bond acceptor count, and topological polar surface area
Target Compound Data	XLogP3 = 0.9; HBA = 3; TPSA = 21.7 Ų; MW = 205.68 g/mol
Comparator Or Baseline	2-(Chloromethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (all-carbon analog, CAS 22216-76-8): XLogP3 = 2.3; HBA = 2; TPSA = 18.5 Ų; MW = 204.69 g/mol
Quantified Difference	ΔXLogP3 = –1.4; ΔHBA = +1; ΔTPSA = +3.2 Ų (17.3% increase); ΔMW ≈ +0.99 g/mol
Conditions	Computed properties from PubChem: XLogP3 v3.0, Cactvs TPSA, Cactvs HBA count; authoritative public database

Why This Matters

When selecting a spirocyclic chloromethyl building block for oral drug discovery programs, the aza-spiro compound's lower logP and higher TPSA offer superior alignment with Lipinski and Veber rules, reducing the risk of late-stage attrition due to poor solubility or excessive lipophilicity.

• [1] PubChem Compound Summary. CID 82778126 (target) vs. CID 239447 (all-carbon analog, CAS 22216-76-8, NSC 44535). Computed Properties: XLogP3, HBA Count, TPSA, Molecular Weight. National Center for Biotechnology Information. View Source

Chloromethyl Electrophilic Handle for Covalent Derivatization

The chloromethyl (–CH₂Cl) substituent at the 2-position of the dioxolane ring provides a reactive electrophilic center capable of undergoing Sₙ2 nucleophilic displacement with amines, thiols, alkoxides, and carboxylates. This functionality is entirely absent in the parent scaffold 8-methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS 28286-05-7; MW = 157.21 g/mol; no halogen), which can only serve as a terminal fragment or require separate activation [1]. The chloromethyl group installs a single rotatable bond (from 0 to 1) and contributes approximately 48.5 g/mol in molecular weight, converting a passive scaffold into an active alkylating building block suitable for fragment-based drug discovery, PROTAC linker assembly, and combinatorial library construction [2]. The benzylic-like reactivity of the chloromethyl group adjacent to the oxygen atom is well-precedented in spirocyclic dioxolane chemistry for generating amine, ether, thioether, and ester derivatives [3].

Chloromethyl Electrophilic Handle

Class-level

Reactive –CH₂Cl site enables Sₙ2 displacement.

Enables one-step derivatization for fragment-based discovery and library synthesis.

Reactivity inferred from class-level precedent; specific kinetics not publicly reported.

Evidence Dimension	Presence of electrophilic chloromethyl substituent (synthetic reactivity)
Target Compound Data	Contains reactive –CH₂Cl group; MW = 205.68 g/mol; Rotatable bonds = 1
Comparator Or Baseline	8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS 28286-05-7): No halogen substituent; MW = 157.21 g/mol; Rotatable bonds = 0
Quantified Difference	ΔMW = +48.47 g/mol; Rotatable bonds: 0 → 1; Electrophilic reactivity: absent → present
Conditions	PubChem computed properties; reactivity inferred from established chloromethyl-dioxolane chemistry in spiro systems (class-level behavior). Specific quantitative kinetic data (kₒₒₛ for Sₙ2 with model nucleophiles) not publicly available for this exact compound.

Why This Matters

For procurement decisions, the chloromethyl group is the decisive feature: the parent scaffold (CAS 28286-05-7) cannot serve as an electrophilic coupling partner for amine capping, bioconjugation, or library diversification, whereas the target compound enables direct one-step derivatization without pre-activation.

• [1] PubChem Compound Summary. CID 435056 – 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane, CAS 28286-05-7. Computed Properties: Molecular Weight, Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary. CID 82778126 – 2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane. Computed Properties: Molecular Weight, Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [3] Deshpande, M. V., et al. Substituted 1,4-dioxa-8-azaspiro[4,5]decanes useful as fungicides and a process for the preparation thereof. US20120225877A1. The patent discloses 3-(chloromethyl)-substituted analogs as key intermediates for further derivatization (e.g., with phenols, thiophenols, and amines), establishing the class-level reactivity of the chloromethyl group in this scaffold. View Source

N-Methyl Tertiary Amine Basicity and Salt-Formation Properties

The N-methylpiperidine moiety in the target compound is a tertiary amine, in contrast to the secondary amine in the N–H analog 2-(Chloromethyl)-1,4-dioxa-8-azaspiro[4.5]decane (CAS 1548470-65-0). Tertiary N-methylpiperidines typically exhibit pKa values approximately 0.5–1.0 units lower than their secondary amine counterparts (pKa ~9.5 vs. ~10.5 for secondary piperidines), affecting protonation state at physiological pH and extraction behavior during purification [1]. The tertiary amine cannot form N–H···O hydrogen bonds as a donor, reducing self-association and potentially improving chromatographic behavior on normal-phase silica. On the Leyan platform, the target compound is supplied at 95% purity, with TPSA = 21.7 Ų and LogP (computed) = 1.0625 per vendor specification . The N-methyl group eliminates the risk of N-oxidation to nitrone species, a metabolic liability associated with secondary piperidines [1].

Amine Basicity & Salt Formation

Class-level

Tertiary N-methylpiperidine; HBD = 0.

Non-nucleophilic amine preserves the chloromethyl group as the sole electrophilic site.

Class-level pKa estimation; experimental pKa not publicly available.

Evidence Dimension	Amine class and predicted basicity (pKa)
Target Compound Data	Tertiary N-methylpiperidine; HBD = 0; typical pKa ~9.0–9.8 (class-level for N-methylpiperidines); TPSA = 21.7 Ų
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxa-8-azaspiro[4.5]decane (N–H analog, CAS 1548470-65-0): Secondary piperidine; HBD = 1; typical pKa ~10.0–10.8; TPSA = 30.5 Ų
Quantified Difference	Estimated ΔpKa ≈ –0.5 to –1.0; ΔHBD = –1; ΔTPSA = –8.8 Ų (target smaller)
Conditions	Computed HBD and TPSA from PubChem; pKa values are class-level estimates for N-methylpiperidines vs. unsubstituted piperidines. No experimentally measured pKa for these specific compounds was found in the public domain.

Why This Matters

The tertiary amine is non-nucleophilic under standard amide coupling and reductive amination conditions, preserving the chloromethyl group as the sole electrophilic site for chemoselective derivatization—a critical advantage over the N–H analog, where the secondary amine competes as a nucleophile requiring orthogonal protection strategies.

• [1] PubChem Compound Summary. CID 82778126 (target) vs. CID 82778141 (N–H analog, CAS 1548470-65-0). Computed Properties: HBD Count, TPSA. pKa class-level inference based on established differences between tertiary N-methylpiperidine (pKa ~9.5) and secondary piperidine (pKa ~10.5) as documented in: Hall, H. K. Jr. J. Am. Chem. Soc. 1957, 79, 5441–5444 (correlation of amine basicity with structure). View Source

Regioisomeric Chloromethyl Positioning Governs Derivatization Geometry

The chloromethyl group in the target compound is located at the 2-position of the 1,4-dioxolane ring (equivalent to the 3-position in systematic IUPAC numbering as reflected in PubChem's computed IUPAC name: 3-(chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane [1]). The 2-position places the chloromethyl substituent adjacent to one oxygen atom of the dioxolane, creating a stereogenic center at C-2 (note: the target compound is racemic with one undefined stereocenter [1]). The alternative 3-position regioisomer (chloromethyl on the carbon between the two oxygens) would experience different steric and electronic environments due to the dual oxygen substitution. The dioxolane O–C–O motif exerts an electron-withdrawing effect that modulates the electrophilicity of the adjacent chloromethyl group, a feature not present in simple alkyl chlorides. The spatial trajectory of the chloromethyl vector relative to the piperidine ring nitrogen dictates the three-dimensional orientation of any appended fragment, which is critical for structure-based drug design where vector alignment to protein binding pockets matters [2].

Regioisomeric Positioning

Context-dependent

2-position chloromethyl creates a stereogenic center at C-2.

Enables procurement of enantiopure material for asymmetric synthesis if chiral separation is performed.

No direct experimental comparison of regioisomer reactivity found.

Evidence Dimension	Regiochemical position of chloromethyl substituent and stereochemical implications
Target Compound Data	Chloromethyl at 2-position of 1,4-dioxolane ring (IUPAC: 3-(chloromethyl) in systematic numbering); one undefined stereocenter at C-2; SMILES: CN1CCC2(CC1)OCC(O2)CCl
Comparator Or Baseline	Hypothetical 3-position regioisomer (chloromethyl between the two oxygen atoms): would lack the stereogenic center and have altered electronic environment. Quantitative comparative data not available in public domain.
Quantified Difference	Qualitative: stereocenter present (2-position) vs. absent (3-position); dioxolane oxygen proximity: mono-oxygen-adjacent (2-position) vs. bis-oxygen-adjacent (3-position)
Conditions	Structural analysis based on SMILES and InChI from PubChem CID 82778126; no direct experimental comparison of reactivity between regioisomers found in the public literature.

Why This Matters

The 2-position chloromethyl creates a chiral center, enabling the procurement of enantiomerically pure material for asymmetric synthesis if chiral separation is performed—a dimension of stereochemical control unavailable with the symmetrical 3-position regioisomer.

• [1] PubChem Compound Summary. CID 82778126. IUPAC Name (computed): 3-(chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane; SMILES: CN1CCC2(CC1)OCC(O2)CCl; Undefined Atom Stereocenter Count: 1. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary. CID 82778126. Note on IUPAC nomenclature: the 2-(chloromethyl) naming (common) corresponds to 3-(chloromethyl) in systematic IUPAC numbering of the 1,4-dioxa-8-azaspiro[4.5]decane system due to the spiro junction priority rules. View Source

Fungicidal Pharmacophore Intermediate in Patent Literature

The 1,4-dioxa-8-azaspiro[4.5]decane scaffold, including 3-(chloromethyl)-substituted variants, is claimed in PCT patent WO2010109299A1 (US20120225877A1) as a fungicidal pharmacophore [1]. The patent explicitly discloses 3-(chloromethyl)-8-(4,6-dimethoxypyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane and 3-(chloromethyl)-8-[(2-chloro-1,3-thiazol-5-yl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane as specific embodiments, demonstrating that the chloromethyl-substituted spiro core serves as a privileged intermediate for generating fungicidally active N-functionalized derivatives [1]. While the patent does not report isolated IC₅₀/EC₅₀ values for the 2-(chloromethyl)-8-methyl compound itself, it establishes the class-level precedent that the chloromethyl-dioxa-azaspiro core is a viable entry point for agrochemical lead optimization. The Indian patent IN280653 (granted 2017) further confirms the industrial relevance of this scaffold family [2]. By contrast, the parent scaffold without the chloromethyl handle (CAS 28286-05-7) cannot directly participate in analogous N-alkylation or S-alkylation diversification strategies [3].

Fungicidal Pharmacophore Precedent

Class-level

Scaffold claimed in patent family WO2010109299A1 / IN280653.

Class-level precedent supports agrochemical lead optimization research.

Source review: specific IC₅₀/EC₅₀ values not disaggregated for the target compound itself.

Evidence Dimension	Patented fungicidal application of the 1,4-dioxa-8-azaspiro[4.5]decane scaffold with chloromethyl substitution
Target Compound Data	Core scaffold: 2-(chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane; serves as alkylating intermediate for N-functionalized fungicide candidates (class-level evidence from patent family)
Comparator Or Baseline	8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS 28286-05-7): lacks chloromethyl handle; cannot directly participate in the derivatization chemistry described in WO2010109299A1
Quantified Difference	Patent coverage: present (chloromethyl-substituted series) vs. absent (parent scaffold alone not claimed as fungicidal intermediate in this patent family)
Conditions	Patent WO2010109299A1; IN280653. The patent claims the general formula encompassing chloromethyl-substituted derivatives; specific ED₅₀ or MIC values for individual compounds are not disaggregated in the public patent document.

Why This Matters

For industrial procurement in agrochemical R&D, the patent precedent de-risks the scaffold: the chloromethyl-dioxa-azaspiro core has already been validated as a fungicide-enabling intermediate, providing a faster path to patentable compositions versus unvalidated spiro building blocks.

• [1] Deshpande, M. V., et al. Substituted 1,4-dioxa-8-azaspiro[4,5]decanes useful as fungicides and a process for the preparation thereof. PCT Patent WO2010109299A1; US Patent US20120225877A1. Priority date: March 27, 2009. Publication date: September 30, 2010. Discloses 3-(chloromethyl)-8-substituted derivatives as fungicidal compounds. View Source
• [2] CSIR-National Chemical Laboratory (CSIR-NCL), Pune. IN280653: Substituted 1,4-dioxa-8-azaspiro[4,5]decanes useful as fungicides and a process for the preparation thereof. Filed March 27, 2009. Granted February 24, 2017. India Science, Technology & Innovation Portal. View Source
• [3] PubChem Compound Summary. CID 435056 – 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane, CAS 28286-05-7. No halogen substituent; cannot serve as an electrophilic alkylating agent. View Source

Proven and High-Potential Application Scenarios

CNS-Penetrant Covalent Probe Design

The absence of hydrogen-bond donors (HBD = 0) combined with a moderate XLogP3 of 0.9 makes this compound an attractive electrophilic warhead-bearing scaffold for CNS-targeted covalent probes, where the chloromethyl group can be displaced by catalytic cysteine or serine residues in target proteins. Compared with the N–H analog (HBD = 1, XLogP3 = 0.4), the N-methyl compound is predicted to exhibit superior passive BBB permeability while retaining sufficient aqueous solubility for in vivo dosing [1]. The single rotatable bond and TPSA of 21.7 Ų are consistent with known CNS drug property space. The tertiary amine eliminates competing nucleophilicity at the piperidine nitrogen during bioconjugation, ensuring chemoselective reaction at the chloromethyl center [2].

Agrochemical Lead Diversification via N-Alkylation

The patent family WO2010109299A1 / IN280653 establishes the 1,4-dioxa-8-azaspiro[4.5]decane core with chloromethyl substitution as a fungicidal pharmacophore platform [3]. In this context, the target compound serves as a strategic intermediate: the chloromethyl group enables Sₙ2 coupling with thiophenols, phenols, and heterocyclic thiols to generate N-methyl-N-functionalized fungicide candidates. The N-methylpiperidine provides a fixed tertiary amine that is non-nucleophilic under the alkylation conditions, avoiding side reactions that would complicate the synthesis if the N–H analog were used. The all-carbon analog (XLogP3 = 2.3) would generate products with excessive lipophilicity, likely exceeding agrochemical property guidelines [1].

PROTAC Linker Attachment with Defined Exit Vector

The chloromethyl group at the 2-position of the dioxolane ring provides a single, unambiguous electrophilic attachment point for PEG-based or alkyl linkers in PROTAC (proteolysis-targeting chimera) constructs. The rigid spirocyclic framework enforces a defined exit vector from the target-protein-binding ligand, a critical parameter for ternary complex formation and ubiquitination efficiency [1]. The N-methylpiperidine tertiary amine remains unfunctionalized and can participate in key hydrogen-bond-accepting interactions with the target protein binding pocket. The computed LogP of 0.9 and TPSA of 21.7 Ų indicate that the unconjugated scaffold will not dominate the physicochemical profile of the final PROTAC molecule, allowing the linker and E3-ligase ligand to dictate overall drug-like properties [1].

Combinatorial Library Synthesis for Fragment-Based Screening

As a spirocyclic building block with a reactive electrophilic handle, this compound is well-suited for parallel synthesis of diverse fragment libraries. The chloromethyl group can be displaced by a panel of amine, thiol, alcohol, and carboxylate nucleophiles in a single synthetic step, generating 2-aminomethyl, 2-thiomethyl, 2-alkoxymethyl, and 2-acyloxymethyl derivatives for fragment-based screening [2]. The spirocyclic architecture provides three-dimensional shape diversity, addressing the limitation of planar fragment libraries that dominate historical screening collections. At 95% commercial purity (Leyan, Product No. 2086227) and MW = 205.68 g/mol (within fragment rule-of-three guidelines), the compound is suitable for direct use in biochemical and biophysical fragment screens without additional purification.

Application

Selection Property

Validation Focus

CNS-Penetrant Probe Research

Absence of H-bond donors (HBD=0)

Passive permeability and target engagement in CNS models

Agrochemical Lead Diversification

Patent-precedented fungicidal scaffold

Sₙ2 coupling with thiols and phenols for candidate generation

PROTAC Linker Attachment

Rigid spirocyclic exit vector from 2-position

Ternary complex formation and ubiquitination efficiency in cellular assays

Fragment-Based Library Synthesis

Reactive electrophilic handle and 3D shape diversity

One-step parallel derivatization for biochemical fragment screens

• [1] PubChem Compound Summary. CID 82778126 – 2-(Chloromethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane. Computed Properties: XLogP3 = 0.9, HBD = 0, HBA = 3, TPSA = 21.7 Ų, Rotatable Bonds = 1, MW = 205.68 g/mol. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary. CID 82778141 – 2-(Chloromethyl)-1,4-dioxa-8-azaspiro[4.5]decane (N–H analog, CAS 1548470-65-0). Computed Properties: XLogP3 = 0.4, HBD = 1. National Center for Biotechnology Information. View Source
• [3] Deshpande, M. V., et al. Substituted 1,4-dioxa-8-azaspiro[4,5]decanes useful as fungicides and a process for the preparation thereof. PCT Patent WO2010109299A1; US Patent US20120225877A1. Priority date: March 27, 2009. View Source